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methanesulfonate

CAS No.: 63659-30-3

Cat. No.: B12095798

Get Quote

Introduction
Cyclobutylmethyl methanesulfonate is a sulfonate ester that serves as a reactive intermediate

in organic synthesis, particularly in the introduction of the cyclobutylmethyl moiety. As with

many reactive compounds, its stability during storage and handling is a critical parameter that

can influence the success of synthetic procedures, the purity of the final product, and the safety

of the laboratory environment. This guide provides a comprehensive overview of the factors

influencing the stability of cyclobutylmethyl methanesulfonate, drawing upon established

principles of organic chemistry and data from related methanesulfonate esters. We will delve

into potential degradation pathways, recommend storage and handling protocols, and outline

analytical methods for stability assessment. This document is intended for researchers,

scientists, and professionals in drug development who handle or synthesize this and similar

reactive intermediates.
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Understanding the inherent chemical and physical properties of cyclobutylmethyl

methanesulfonate is fundamental to predicting its stability.

Property Value/Description Source

Molecular Formula C6H12O3S [1]

Molecular Weight 164.22 g/mol [1]

Appearance Expected to be a liquid

Inferred from similar

compounds like methyl

methanesulfonate[2]

Solubility
Likely soluble in organic

solvents

General property of similar

small organic molecules

The key functional group is the methanesulfonate (mesylate) ester. The sulfur atom in the

mesylate group is highly electrophilic, making the ester an excellent leaving group in

nucleophilic substitution reactions. This reactivity is the basis for its synthetic utility but also the

primary reason for its potential instability.

Potential Degradation Pathways
The stability of cyclobutylmethyl methanesulfonate is primarily threatened by two key

degradation pathways: hydrolysis and rearrangement.

Hydrolysis
In the presence of water, cyclobutylmethyl methanesulfonate can undergo hydrolysis to form

cyclobutylmethanol and methanesulfonic acid. This reaction is catalyzed by both acid and

base.
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Hydrolysis of Cyclobutylmethyl Methanesulfonate
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Caption: Potential rearrangement of the cyclobutylmethyl carbocation.

This rearrangement can be followed by reaction with any available nucleophile (e.g., water,

other solvent molecules, or the methanesulfonate anion) to yield a mixture of products. This

pathway is more likely to occur under conditions that favor carbocation formation, such as in

polar, non-nucleophilic solvents or in the presence of Lewis acids.

Recommended Storage and Handling
Given the reactivity of cyclobutylmethyl methanesulfonate, stringent storage and handling

procedures are necessary to maintain its integrity.

Storage Conditions
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Parameter Recommendation Rationale

Temperature Cool to refrigerated (2-8 °C)
To minimize the rate of

decomposition reactions. [3]

Atmosphere
Inert atmosphere (e.g., argon

or nitrogen)

To exclude moisture and

oxygen, which can promote

hydrolysis and oxidative

degradation.

Container
Tightly sealed, opaque glass

container

To prevent exposure to

moisture and light. [3][4]

[5]Light sensitivity has been

noted for some

methanesulfonates. [3]

Location
Dry, well-ventilated area away

from incompatible materials

To prevent accidental contact

with substances that could

accelerate decomposition. [4]

[5]

Incompatible Materials
To prevent accelerated degradation, cyclobutylmethyl methanesulfonate should be stored away

from:

Strong oxidizing agents [3][4]* Strong acids [3][4]* Strong bases [3][4]* Water/moisture [6][7]

Analytical Methods for Stability Assessment
A robust stability-indicating analytical method is crucial for assessing the purity of

cyclobutylmethyl methanesulfonate and for monitoring its degradation over time.

Chromatographic Methods
High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC) are the

most suitable techniques for this purpose.
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HPLC with UV or Mass Spectrometric (MS) Detection: A reverse-phase HPLC method can

be developed to separate the parent compound from its potential degradants, such as

cyclobutylmethanol and rearranged byproducts. MS detection provides the added advantage

of identifying unknown degradation products.

GC with Flame Ionization (FID) or MS Detection: GC is particularly useful for detecting

volatile impurities and degradation products. Derivatization may be necessary for non-

volatile degradants. GC-MS is a powerful tool for the determination of alkyl sulfonate

impurities. [6][8]

Forced Degradation Studies
To understand the degradation profile of cyclobutylmethyl methanesulfonate and to develop a

stability-indicating analytical method, forced degradation (stress testing) studies should be

performed.

Experimental Protocol for Forced Degradation:

Preparation of Stock Solution: Prepare a stock solution of cyclobutylmethyl

methanesulfonate in a suitable solvent (e.g., acetonitrile).

Stress Conditions: Subject aliquots of the stock solution to the following conditions:

Acidic Hydrolysis: 0.1 M HCl at 60 °C for 24 hours.

Basic Hydrolysis: 0.1 M NaOH at room temperature for 4 hours.

Oxidative Degradation: 3% H₂O₂ at room temperature for 24 hours.

Thermal Degradation: Heat the solid material at 80 °C for 48 hours.

Photolytic Degradation: Expose the solution to UV light (e.g., 254 nm) for 24 hours.

Analysis: Analyze the stressed samples by the developed HPLC or GC method.

Peak Purity Analysis: Perform peak purity analysis (e.g., using a photodiode array detector

for HPLC) to ensure that the chromatographic peak of the parent compound is free from co-

eluting degradants.
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Forced Degradation Workflow
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Caption: Workflow for forced degradation studies.

Synthesis and Potential Impurities
The stability of cyclobutylmethyl methanesulfonate can also be influenced by impurities

introduced during its synthesis. A common synthetic route involves the reaction of

cyclobutylmethanol with methanesulfonyl chloride in the presence of a base (e.g.,

triethylamine).

Potential impurities that could affect stability include:

Unreacted Cyclobutylmethanol: Can react with the product under certain conditions.

Methanesulfonic Acid: If the base is not effectively quenched, the presence of this strong

acid can catalyze degradation.

Triethylamine Hydrochloride: The salt byproduct should be effectively removed.
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The formation of methanesulfonate esters as impurities in pharmaceutical processes,

particularly when alcohols are used as solvents with sulfonic acids, is a well-documented

concern due to their potential genotoxicity. [6][7][8][9][10]However, this formation is generally a

slow and thermodynamically unfavorable reaction that requires strongly acidic conditions. [6][7]

[10]The presence of a base, as is common in the synthesis of sulfonate esters, should

minimize the formation of such impurities. [6][7]

Conclusion
While specific stability data for cyclobutylmethyl methanesulfonate is not readily available in the

public domain, a thorough understanding of its chemical structure and the known behavior of

related methanesulfonate esters allows for a robust assessment of its stability profile. The

primary degradation pathways are likely to be hydrolysis and carbocation-mediated

rearrangement. To ensure the quality and reactivity of this important synthetic intermediate, it is

imperative to store it under cool, dry, and inert conditions, away from incompatible materials. A

well-designed stability testing program, including forced degradation studies and the use of

appropriate analytical methods, is essential for any researcher or organization utilizing

cyclobutylmethyl methanesulfonate.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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